Cas no 1357353-02-6 (tert-butyl N-(2-azabicyclo[2.2.1]heptan-5-yl)carbamate)

• Product Name: tert-butyl N-(2-azabicyclo[2.2.1]heptan-5-yl)carbamate
• CAS No: 1357353-02-6
• MF: C₁₁H₂₀N₂O₂
• MW: 212.288702964783
• MDL: MFCD22209389
• CID: 4590164
• PubChem ID: 71306110
• Update Time: 2025-10-31

tert-butyl N-(2-azabicyclo[2.2.1]heptan-5-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• Tert-Butyl-2-Azabicyclo[2.2.1]Heptan-5-Ylcarbamate
• Tert-Butyl-2-Azabicyclo[2.2.1]Heptan-5-Ylcarbamate(WX120369)
• tert-butyl N-(2-azabicyclo[2.2.1]heptan-5-yl)carbamate
• SCHEMBL15577541
• (1R,4R,5S)-N-Boc-2-azabicyclo[2.2.1]heptan-5-amine
• SB33600
• endo-5-(Boc-amino)-2-azabicyclo[2.2.1]heptan
• SY343948
• 1428546-38-6
• AS-78907
• rel-tert-Butyl (1S,4S,5S)-2-azabicyclo[2.2.1]heptan-5-ylcarbamate
• 1357353-02-6
• rel-(1S,4S,5S)-(2-Aza-bicyclo[2.2.1]hept-5-yl)-carbamic acid tert-butyl ester
• rel-tert-butyl ((1S,4S,5S)-2-azabicyclo[2.2.1]heptan-5-yl)carbamate
• MFCD28096687
• (1S,4S,5R)-5-(Boc-amino)-2-azabicyclo[2.2.1]heptane
• SB33328
• W14579
• (1R,4R,5R)-(2-Aza-bicyclo[2.2.1]hept-5-yl)-carbamic acid tert-butyl ester
• (1S,4S,5S)-N-Boc-2-azabicyclo[2.2.1]heptan-5-amine
• CS-0310209
• MFCD31926273
• MFCD22209802
• Carbamic acid, N-2-azabicyclo[2.2.1]hept-5-yl-, 1,1-dimethylethyl ester
• (1R,4R,5R)-5-(Boc-amino)-2-azabicyclo[2.2.1]heptane
• MFCD22209389
• DTXSID701152760
• SY261339
• TERT-BUTYL N-{2-AZABICYCLO[2.2.1]HEPTAN-5-YL}CARBAMATE
• N-Boc-2-azabicyclo[2.2.1]heptan-5-amine
• Tert-butyln-(2-azabicyclo[2.2.1]heptan-5-yl)carbamate
• SY127186
• tert-Butyl 2-azabicyclo[2.2.1]heptan-5-ylcarbamate
• 5-(Boc-amino)-2-azabicyclo[2.2.1]heptane
• SY125505
• tert-butylN-[exo-2-azabicyclo[2.2.1]heptan-5-yl]carbamate
• MFCD22209804
• SY284415

• MDL： MFCD22209389
• Inchi： 1S/C11H20N2O2/c1-11(2,3)15-10(14)13-9-5-8-4-7(9)6-12-8/h7-9,12H,4-6H2,1-3H3,(H,13,14)
• InChI Key： VERHYGQTHIOMQC-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1CC2CC1CN2

Computed Properties

• Exact Mass: 212.152477885g/mol
• Monoisotopic Mass: 212.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 50.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on tert-butyl N-(2-azabicyclo[2.2.1]heptan-5-yl)carbamate

Recent Advances in the Application of tert-Butyl N-(2-Azabicyclo[2.2.1]heptan-5-yl)carbamate (CAS: 1357353-02-6) in Chemical Biology and Pharmaceutical Research

The compound tert-butyl N-(2-azabicyclo[2.2.1]heptan-5-yl)carbamate (CAS: 1357353-02-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest advancements involving this compound, focusing on its synthesis, biological activity, and potential as a building block for drug development.

Recent studies have highlighted the versatility of tert-butyl N-(2-azabicyclo[2.2.1]heptan-5-yl)carbamate as a key intermediate in the synthesis of novel bioactive molecules. Its bicyclic structure, featuring a nitrogen atom in a constrained ring system, offers distinct advantages for modulating molecular interactions with biological targets. Researchers have successfully employed this compound in the development of protease inhibitors, GPCR modulators, and other pharmacologically relevant scaffolds.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy as a precursor for the synthesis of selective kinase inhibitors. The research team utilized the rigid bicyclic framework to achieve enhanced target specificity while maintaining favorable pharmacokinetic properties. Molecular docking studies revealed that derivatives of this compound exhibited strong binding affinities to specific kinase domains, suggesting potential applications in oncology and inflammatory diseases.

In the realm of synthetic methodology, recent advancements have focused on optimizing the production of tert-butyl N-(2-azabicyclo[2.2.1]heptan-5-yl)carbamate. A 2024 publication in Organic Process Research & Development described a novel catalytic asymmetric synthesis route that significantly improved both yield and enantiomeric purity. This development is particularly important as it addresses previous challenges in large-scale production while maintaining the compound's structural integrity.

Pharmacological investigations have revealed promising results regarding the compound's metabolic stability and safety profile. In vitro studies using human liver microsomes showed exceptional resistance to oxidative metabolism, suggesting potential for improved drug half-life in clinical applications. Furthermore, preliminary toxicity screenings in animal models indicated favorable safety margins, supporting further development of derivatives for therapeutic use.

The compound's unique structural features have also enabled innovative applications in chemical biology. Researchers have recently developed fluorescent probes based on the tert-butyl N-(2-azabicyclo[2.2.1]heptan-5-yl)carbamate scaffold for studying enzyme dynamics in live cells. These probes have demonstrated superior photostability and cellular permeability compared to conventional fluorophores, opening new possibilities for real-time imaging of biological processes.

Looking forward, the pharmaceutical industry is showing increasing interest in this compound as a versatile building block for drug discovery. Several patent applications filed in 2023-2024 describe novel derivatives targeting neurological disorders and infectious diseases. The constrained bicyclic structure appears particularly valuable for crossing the blood-brain barrier, making it attractive for CNS-targeted therapies.

In conclusion, tert-butyl N-(2-azabicyclo[2.2.1]heptan-5-yl)carbamate (CAS: 1357353-02-6) represents a promising scaffold with diverse applications in medicinal chemistry and chemical biology. Recent research has expanded our understanding of its synthetic accessibility, biological activity, and therapeutic potential. As investigation continues, this compound is likely to play an increasingly important role in the development of next-generation pharmaceuticals targeting challenging disease pathways.